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Compound of Interest

Compound Name: Benzyl tosylate

Cat. No.: B085727

An In-Depth Technical Guide to Benzyl Tosylate: Properties, Synthesis, and Reactivity

For researchers, scientists, and professionals in drug development, a thorough understanding
of key reagents is paramount. Benzyl tosylate is a versatile organic compound widely utilized
in synthetic chemistry. This guide provides a comprehensive overview of its fundamental
properties, detailed experimental protocols for its synthesis, and its application in nucleophilic
substitution reactions.

Core Properties of Benzyl Tosylate

Benzyl tosylate, also known as benzyl 4-methylbenzenesulfonate, is an ester of p-
toluenesulfonic acid and benzyl alcohol. Its utility in organic synthesis primarily stems from the
fact that the tosylate group is an excellent leaving group, facilitating a variety of nucleophilic
substitution reactions.

Below is a summary of the key quantitative data for benzyl tosylate:

Property Value

CAS Number 1024-41-5[1][2][3][4][5]
Molecular Formula C14H140sS[1][3][4]
Molecular Weight 262.33 g/mol [1][6]
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Synthesis of Benzyl Tosylate

The most common and reliable method for the synthesis of benzyl tosylate involves the
reaction of benzyl alcohol with p-toluenesulfonyl chloride in the presence of a base, such as
pyridine or triethylamine. The base serves to neutralize the hydrochloric acid byproduct
generated during the reaction.

Experimental Protocol: Synthesis of Benzyl Tosylate

Materials:

Benzyl alcohol

o p-Toluenesulfonyl chloride (TsCI)

e Pyridine (anhydrous)

e Dichloromethane (DCM, anhydrous)
» Diethyl ether

» Saturated sodium bicarbonate solution
e 1 M Hydrochloric acid

e Anhydrous magnesium sulfate

» Round-bottom flask

o Magnetic stirrer

* Ice bath

e Separatory funnel

Rotary evaporator

Procedure:
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o A flame-dried round-bottom flask equipped with a magnetic stir bar is charged with benzyl
alcohol (1.0 equivalent) and anhydrous dichloromethane.

e The flask is cooled in an ice bath to 0 °C.
e Anhydrous pyridine (1.2 equivalents) is added dropwise to the stirred solution.

o p-Toluenesulfonyl chloride (1.1 equivalents) is then added portion-wise, maintaining the
temperature at O °C.

e The reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room
temperature, stirring for an additional 4-6 hours.

e The reaction progress can be monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is diluted with diethyl ether and transferred to a
separatory funnel.

e The organic layer is washed sequentially with 1 M HCI to remove excess pyridine, saturated
sodium bicarbonate solution, and finally with brine.

o The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure using a rotary evaporator.

e The crude product is purified by recrystallization, typically from a mixture of ether and
hexane, to yield pure benzyl tosylate as a white solid.

Caption: Workflow for the synthesis of benzyl tosylate.

Reactivity in Nucleophilic Substitution

Benzyl tosylate is an excellent substrate for both SN1 and SN2 nucleophilic substitution
reactions. The stability of the potential benzyl carbocation favors the SN1 pathway, while the
primary nature of the benzylic carbon allows for efficient backside attack in an SN2 mechanism.
The predominant pathway is influenced by the nucleophile, solvent, and reaction conditions.
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Experimental Protocol: General Nucleophilic
Substitution

Materials:

Benzyl tosylate

» Nucleophile (e.g., sodium bromide for SN2, or a weak nucleophile in a polar protic solvent for
SN1)

o Appropriate solvent (e.g., acetone for SN2, a polar protic solvent like ethanol for SN1)

¢ Reaction flask

o Reflux condenser (if heating is required)

e Magnetic stirrer and heat source

» Workup and purification reagents as required for the specific product.

Procedure (SN2 Example with Sodium Bromide):

o Benzyl tosylate (1.0 equivalent) is dissolved in acetone in a round-bottom flask.

e Sodium bromide (1.5 equivalents) is added to the solution.

e The mixture is stirred at room temperature or gently heated under reflux until the reaction is
complete (monitored by TLC).

 After cooling to room temperature, the precipitated sodium tosylate is removed by filtration.

e The filtrate is concentrated under reduced pressure.

e The residue is taken up in a suitable organic solvent (e.g., diethyl ether) and washed with
water to remove any remaining inorganic salts.

e The organic layer is dried, and the solvent is evaporated to yield benzyl bromide.
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Caption: SN1 and SN2 reaction pathways for benzyl tosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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